Cas no 885186-87-8 ((2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile
• CAS No: 885186-87-8
• MF: C₂₀H₂₀ClN₃O₃S
• MW: 417.90910243988
• CID: 5438786
• Update Time: 2025-11-02

(2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-(4-methoxyphenyl)sulfonylprop-2-enenitrile
• (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile

• Inchi： 1S/C20H20ClN3O3S/c1-27-18-5-7-19(8-6-18)28(25,26)20(14-22)15-23-9-11-24(12-10-23)17-4-2-3-16(21)13-17/h2-8,13,15H,9-12H2,1H3
• InChI Key： XGNLLFDCNVEGIP-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(OC)C=C1)(=O)=O)=CN1CCN(C2=CC=CC(Cl)=C2)CC1

Additional information on (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile

Comprehensive Guide to (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile (CAS No. 885186-87-8)

The (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile (CAS No. 885186-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and sulfonyl functional groups, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its molecular structure and bioactive properties, which make it a promising candidate for drug development.

One of the key features of (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile is its E-configuration, which plays a crucial role in its chemical reactivity and biological activity. The presence of a 3-chlorophenyl group and a 4-methoxybenzenesulfonyl moiety enhances its stability and interaction with biological targets. This compound is often explored in the context of central nervous system (CNS) disorders, given the pharmacological relevance of piperazine derivatives.

In recent years, the demand for high-purity (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile has increased, driven by its potential use in drug discovery and biochemical research. Scientists are investigating its role as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapy. The compound's CAS No. 885186-87-8 is frequently referenced in patent literature, highlighting its commercial and scientific value.

The synthesis of (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile involves multi-step organic reactions, including sulfonylation and nitrile formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure its quality and consistency. Researchers often seek information on its solubility, stability under various conditions, and compatibility with other reagents, which are critical for experimental success.

From a market perspective, CAS No. 885186-87-8 is supplied by specialized chemical manufacturers catering to pharmaceutical companies and research institutions. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. As the focus on neuropharmacology and cancer research grows, the relevance of this compound is expected to rise, making it a topic of interest for investors and scientists alike.

For those working with (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile, safety data sheets (SDS) and handling guidelines are essential. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. Its storage conditions typically involve protection from light and moisture to maintain stability.

In summary, (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile (CAS No. 885186-87-8) represents a versatile and valuable compound in modern chemistry. Its applications span drug development, biochemical assays, and academic research, reflecting its broad utility. As scientific advancements continue, this compound is likely to remain a focal point for innovation and discovery in the life sciences.